Cas no 2052-63-3 (13-cis-Retinol)

13-cis-Retinol structure

Product Name:13-cis-Retinol

CAS No:2052-63-3

MF:C₂₀H₃₀O

MW:286.451606273651

CID:261743

PubChem ID:9904001

Update Time:2025-04-19

13-cis-Retinol Chemical and Physical Properties

Names and Identifiers

- Retinol, 13-cis-
- 13-cis-Retinol
- 12-CIS-RETINOL
- (13CH3)-toluene
- (13Z)-retinol
- [7t,9t,11t,13c]-Retinol
- < methyl-13C> toluene
- 13CH3-toluene
- 13-cis retinol
- 13-cis vitamin A
- 13C-Methyl-benzol
- 3.7-Dimethyl-1t-(2.2.6-trimethyl-cyclohexen-(6)-yl)-nonatetraen-(1.3t.5t.7c)-ol-(9)
- 487082_ALDRICH
- A-13C
- I01-16779
- Methyl-13C-benzene
- Toluene-
- toluene-(13)CH3
- toluene-methyl-13C
- NEOVITAMIN A [MI]
- (2Z, 4E, 6E, 8E)-3, 7-dimethyl-9-(2, 6, 6-trimethylcyclohexen-1-yl)nona-2, 4, 6, 8-tetraen-1-ol
- GTPL6672
- CHEBI:45479
- (2Z,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXENYL)NONA-2,4,6,8-TETRAEN-1-OL
- neo-Retinol
- J72YRO1DWF
- PD049905
- NCGC00163112-01
- 2052-63-3
- BRD-K13927029-001-01-9
- DTXSID001317301
- (11-cis,13-cis)-Retinol acetate
- SCHEMBL13449078
- 13Z-retinol
- LMPR01090011
- 11,13-Di-cis-vitamin A acetate
- (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraen-1-ol
- NEOVITAMIN A1
- Q27070772
- 13-cis-Vitamin A
- (13cis)-retinol
- Spectrum5_001999
- UNII-J72YRO1DWF
- Neovitamin A
- 11-cis-13-cis-Retinyl acetate
- Retinol, (13Z)-
- C19962
- 11-cis-13-cis-Retinol acetate
- CHEMBL1454290
- (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-ol
- Inchi： 1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3/b9-6+,12-11+,16-8+,17-13-
- InChI Key： FPIPGXGPPPQFEQ-HWCYFHEPSA-N
- SMILES： OC/C=C(/C)\C=C\C=C(/C)\C=C\C1=C(C)CCCC1(C)C

Computed Properties

Exact Mass: 286.23
Monoisotopic Mass: 286.23
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 496
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 20.2A^2

Experimental Properties

Density: 1.0±0.1 g/cm3
Melting Point: 58-60°
Boiling Point: 421.2±14.0 °C at 760 mmHg
Flash Point: 147.3±16.4 °C
Refractive Index: 1.549
Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
PSA: 20.23000
LogP: 5.51030
Vapor Pressure: 0.0±2.3 mmHg at 25°C

13-cis-Retinol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 38
Safety Instruction： 22-36/37
Hazardous Material Identification：
Storage Condition：Amber Vial, -86°C Freezer, Under inert atmosphere

13-cis-Retinol Pricemore >>

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